N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C13H17N3O2S2/c1-13(18,5-6-19-2)8-14-12(17)9-3-4-10-11(7-9)16-20-15-10/h3-4,7,18H,5-6,8H2,1-2H3,(H,14,17)
• InChI Key: OOTOKQSUKCYFIG-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNC(=O)C1=CC2=NSN=C2C=C1)O
• Molecular Formula: C13H17N3O2S2
• Molecular Weight: 311.4 g/mol
• CAS No.: 1396888-41-7

Description

N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C13H17N3O2S2 and its molecular weight is 311.42. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Anticancer Evaluation

A study by Tiwari et al. (2017) focuses on the synthesis of novel Schiff’s bases containing thiadiazole scaffolds and evaluates their anticancer activity. This research demonstrates the potential of thiadiazole derivatives in developing anticancer agents, showcasing the biological significance of such compounds in scientific research Tiwari et al., 2017.

Thermal Decomposition Studies

Uchida et al. (1981) explored the thermal decomposition of O-acyl-N-[2-(methylthio)benzoyl]-N-t-butylhydroxylamines, providing insights into the chemical behavior and stability of thiadiazole derivatives under heat. This study contributes to understanding the chemical properties of thiadiazole compounds Uchida et al., 1981.

Synthesis of Hydroxy-Substituted Derivatives

Durcik et al. (2020) described an elegant pathway for synthesizing hydroxy-substituted benzo[d]thiazole derivatives, highlighting the versatility of thiadiazole derivatives as building blocks in drug discovery. This research emphasizes the chemical diversity and potential of thiadiazole-based compounds Durcik et al., 2020.

Anticancer Activity of Thiazole and Thiadiazole Derivatives

Gomha et al. (2017) synthesized a series of thiazole and 1,3,4-thiadiazole derivatives, evaluating their anticancer activity. This study showcases the potential pharmacological applications of thiadiazole derivatives, particularly in the development of anticancer therapies Gomha et al., 2017.

Mechanism of Action

Target of Action

Compounds with a thiazole ring, like this one, have been found to exhibit diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological effects . The thiazole ring’s aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows it to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been found to affect various biological pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been found to exhibit various biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of thiazole compounds .